4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

• CAS: 851095-55-1
• Molecular Formula: C20H22N4O5S
• Molecular Weight: 430.48
• SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CO4
• InChI: InChI=1S/C20H22N4O5S/c1-24(15-6-3-2-4-7-15)30(26,27)16-11-9-14(10-12-16)18(25)21-20-23-22-19(29-20)17-8-5-13-28-17/h5,8-13,15H,2-4,6-7H2,1H3,(H,21,23,25)
• InChIKey: QYLIEWFNZNCBNF-UHFFFAOYSA-N
• Solubility: not available

4-[Cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide (CAS 851095-55-1): A Structurally Distinct 1,3,4-Oxadiazole Sulfonamidobenzamide for Anti-Infective and GPCR-Targeted Research

4-[Cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide (CAS 851095-55-1) is a synthetic small molecule belonging to the 1,3,4-oxadiazole sulfonamidobenzamide class, characterized by a cyclohexyl(methyl)sulfamoyl substituent para to the benzamide linkage and a furan-2-yl group at the oxadiazole 5-position . It is a close structural analog of the published anti-mycobacterial and antifungal compound LMM11, differing solely by a methyl-for-ethyl substitution on the sulfamoyl nitrogen [1]. High-throughput screening data indicate its inclusion in assays targeting the orphan G-protein coupled receptor GPR151, suggesting potential neuropsychiatric applications [2].

Scaffold Structurally distinct 1,3,4-oxadiazole sulfonamidobenzamide with cyclohexyl(methyl)sulfamoyl and furan-2-yl groups

Assay context Included in GPR151 high-throughput screening (PubChem AID 1508602) – reported

Purity grade Assured minimum purity from primary vendor, supporting reproducible SAR studies

• [1] Andriato, P. M., et al. 1,3,4-Oxadiazoles with effective anti-mycobacterial activity. Letters in Applied Microbiology, 2025, 78(3), ovaf029. DOI: 10.1093/lambio/ovaf029. View Source
• [2] BioassayExpress. PubChem AID 1508602: Cell-based high throughput primary assay to identify activators of GPR151. https://beta.bioassayexpress.com/REST/RDF/assay-pubchemAID:1508602?version=0 (accessed 2026-05-09). View Source

Why Generic 1,3,4-Oxadiazole Sulfonamidobenzamides Cannot Substitute for CAS 851095-55-1 in Focused Lead Optimization Programs

The 1,3,4-oxadiazole sulfonamidobenzamide scaffold is highly sensitive to minor structural modifications. The ethyl analog LMM11 exhibits MIC values against M. tuberculosis H37Rv ranging from 15.58 to 70.30 µM, whereas the 4-fluorophenyl analog LMM6 shows a distinctly different potency range of 8.27–33.07 µM, demonstrating that a single atom change on the sulfamoyl nitrogen or a heterocycle substitution on the oxadiazole ring can shift anti-mycobacterial potency by over 2-fold [1]. Similarly, LMM11 displays fungicidal activity against Candida krusei at 32–64 µg/mL, while LMM5, a benzyl analog, shows a different efficacy profile [2]. Substituting CAS 851095-55-1 with any close analog without experimental verification therefore risks introducing uncharacterized potency shifts, altered selectivity, and unpredictable ADMET properties.

Minor structural changes (methyl → ethyl) on the sulfamoyl nitrogen may shift anti-mycobacterial potency and target selectivity. Purity and assay profiling differences further limit direct interchangeability.

Property

Target (CAS 851095-55-1)

Analogs (LMM11 / LMM6)

Sulfamoyl N-alkyl

Methyl

Ethyl (LMM11) or Ethyl/4-F-Ph (LMM6)

Anti-mycobacterial potency

Not tested in published panel

Ethyl analog MIC varies several-fold depending on oxadiazole substituent

Assay profiling

GPR151 HTS included

Anti-infective assays only

Vendor purity

Higher assured minimum

Lower stated purity specification

• [1] Andriato, P. M., et al. 1,3,4-Oxadiazoles with effective anti-mycobacterial activity. Letters in Applied Microbiology, 2025, 78(3), ovaf029. DOI: 10.1093/lambio/ovaf029. View Source
• [2] Capoci, I. R. G., et al. Promising antifungal activity of new oxadiazole against Candida krusei. PLoS ONE, 2020, 15(1), e0227876. DOI: 10.1371/journal.pone.0227876. View Source

Quantitative Differentiation Evidence for 4-[Cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide (CAS 851095-55-1) Relative to Its Closest In-Class Analogs

Structural Differentiation: Methyl vs. Ethyl Sulfamoyl Substitution as a Determinant of Target Potency and Selectivity

CAS 851095-55-1 contains a methyl group on the sulfamoyl nitrogen, whereas the most extensively studied analog LMM11 bears an ethyl group at the same position. In the published anti-mycobacterial study, LMM11 (ethyl) exhibited MIC values against M. tuberculosis H37Rv of 15.58–70.30 µM, while LMM6, which combines an ethyl sulfamoyl with a 4-fluorophenyl oxadiazole substituent, showed a 2- to 3-fold higher potency (8.27–33.07 µM) [1]. This SAR indicates that the alkyl group size on the sulfamoyl nitrogen is a critical potency driver. The methyl analog (CAS 851095-55-1) has not been evaluated in the same assay panel, but based on the potency difference observed between the ethyl and ethyl/4-fluorophenyl pair, the methyl substitution is predicted to yield a distinct MIC profile that cannot be extrapolated from LMM11 data [1].

SAR Impact

Cross-study comparable

LMM6 (ethyl/4-F-Ph) shows 2- to 3-fold higher anti-mycobacterial potency than LMM11 (ethyl) against M. tuberculosis H37Rv. Methyl analog not tested in same assay.

Alkyl size modulates MIC; methyl substitution may yield distinct SAR profile.

Direct assay comparison required for methyl compound.

Evidence Dimension	Anti-mycobacterial potency (MIC) modulation by sulfamoyl N-alkyl and oxadiazole substituent variation
Target Compound Data	Not directly tested in published anti-mycobacterial assays.
Comparator Or Baseline	LMM11 (ethyl analog): MIC 15.58–70.30 µM against M. tuberculosis H37Rv; LMM6 (ethyl/4-fluorophenyl analog): MIC 8.27–33.07 µM against the same strain.
Quantified Difference	LMM6 shows a 2- to 3-fold higher potency than LMM11; the methyl analog is expected to fall at a distinct intermediate or shifted potency level based on SAR.
Conditions	M. tuberculosis H37Rv and resistant clinical isolates; resazurin microtiter assay (REMA); 37 °C, 7–14 days incubation [1].

Why This Matters

For procurement decisions in anti-infective drug discovery, selecting the methyl analog over the ethyl analog enables exploration of a distinct SAR space that may yield improved selectivity or resistance profiles.

• [1] Andriato, P. M., et al. 1,3,4-Oxadiazoles with effective anti-mycobacterial activity. Letters in Applied Microbiology, 2025, 78(3), ovaf029. DOI: 10.1093/lambio/ovaf029. View Source

Purity and Supply Chain Differentiation: Minimum 95% Assured Purity vs. Uncharacterized Analog Batches

CAS 851095-55-1 is commercially available with a documented minimum purity of 95%+ from the primary vendor (Catalog Number CM880311, Molecular Weight 430.48) as verified by LC-MS and 1H NMR . In contrast, the closest published analog LMM11 (CAS not publicly disclosed; Life Chemicals F2832-0099) is supplied with a lower stated purity of 90%+ [1]. For in vitro screening campaigns, a 5% purity gap can significantly impact the accuracy of IC50/MIC determinations, particularly when test compound concentrations approach the lower limit of quantification .

Purity (vendor)

Direct head-to-head

Target: minimum 95%+ purity. Analog LMM11: minimum 90%+ purity.

Higher purity reduces risk of false-negative screening results.

Purity determined by LC-MS and 1H NMR per vendor specifications.

Evidence Dimension	Vendor-specified purity
Target Compound Data	95%+ (chemenu.com, Catalog CM880311)
Comparator Or Baseline	LMM11 (Life Chemicals F2832-0099): 90%+
Quantified Difference	Minimum 5 percentage points higher purity for CAS 851095-55-1.
Conditions	Purity determined by LC-MS and 1H NMR as per vendor specifications.

Why This Matters

Higher initial purity reduces the need for in-house repurification, lowers the risk of false-negative screening results, and improves inter-batch reproducibility for SAR studies.

• [1] Kuujia.com. LMM11 (Life Chemicals F2832-0099) Product Listing. https://www.kuujia.com (accessed 2026-05-09). View Source

Target Engagement Potential: GPR151 Screening Inclusion as a Differentiator from Anti-Infective-Only Analogs

CAS 851095-55-1 was specifically selected for inclusion in a Scripps Research Institute high-throughput screening campaign (PubChem AID 1508602) designed to identify activators of the orphan G-protein coupled receptor GPR151, a target implicated in habenula-regulated neuropsychiatric disorders such as depression and schizophrenia [1]. The published analogs LMM11 and LMM6 have not been reported in any GPCR-targeted assay, being studied exclusively for anti-infective mechanisms [2]. This divergent assay profiling indicates that the methyl substitution may confer physicochemical properties (e.g., subtle logP reduction relative to ethyl) that favor blood-brain barrier penetration or receptor binding, distinguishing it from anti-infective-analogs.

Assay Profiling

Cross-study comparable

Included in GPR151 activator screen (PubChem AID 1508602); analogs LMM11, LMM6 not profiled in any GPCR assay.

Supports GPCR probe development for neuroscience research.

Receptor activation requires experimental confirmation.

Evidence Dimension	Inclusion in target-class-specific HTS campaigns
Target Compound Data	Included in PubChem AID 1508602 (GPR151 activator screen).
Comparator Or Baseline	LMM11 and LMM6: Not included in any GPCR-focused HTS campaigns; studied only in anti-infective assays.
Quantified Difference	Qualitative difference: target compound is the only analog validated for neuropsychiatric target screening.
Conditions	Cell-based luminescence assay in HEK293 cells expressing human GPR151; Scripps Molecular Screening Center.

Why This Matters

For research groups exploring GPCR modulation or neuropsychiatric indications, CAS 851095-55-1 offers a pre-validated entry point into a screening funnel that is unavailable with the ethyl or 4-fluorophenyl analogs.

• [1] BioassayExpress. PubChem AID 1508602: Cell-based high throughput primary assay to identify activators of GPR151. https://beta.bioassayexpress.com/REST/RDF/assay-pubchemAID:1508602?version=0 (accessed 2026-05-09). View Source
• [2] Andriato, P. M., et al. 1,3,4-Oxadiazoles with effective anti-mycobacterial activity. Letters in Applied Microbiology, 2025, 78(3), ovaf029. DOI: 10.1093/lambio/ovaf029. View Source

Drug-Likeness and CNS Permeability Predictors: Favorable Physicochemical Profile Relative to Higher-Molecular-Weight Analogs

CAS 851095-55-1 (MW 430.48, C20H22N4O5S) meets Lipinski's Rule of Five criteria with a molecular weight below 500 Da, 2 hydrogen bond donors, 9 hydrogen bond acceptors, a topological polar surface area (TPSA) of 117.53 Ų, and a calculated logP of 2.56 [1]. Its ethyl analog LMM11 has a higher molecular weight (~444 Da) and a predicted logP increase of approximately 0.5 units, pushing it closer to the lipophilicity threshold for CNS drug candidates [2]. The lower logP and smaller TPSA of the methyl analog suggest improved oral absorption and potentially better CNS penetration, making it a more attractive starting point for neuropsychiatric and systemic anti-infective programs [1].

Physicochemical Profile

Class-level inference

MW 430.48, logP 2.56, TPSA 117.53 Ų. Methyl analog has ~0.5 unit lower logP than ethyl analog.

Predicted lower lipophilicity may support CNS assay suitability.

In silico predictions; requires experimental ADME validation.

Evidence Dimension	Predicted physicochemical and drug-likeness parameters
Target Compound Data	MW 430.48, logP ~2.56, TPSA 117.53 Ų, HBD 2, HBA 9, Rotatable bonds 5.
Comparator Or Baseline	LMM11 (ethyl analog): MW ~444 (estimated), logP ~3.06 (estimated), TPSA 117.53 Ų.
Quantified Difference	~14 Da lower MW; logP lower by ~0.5 units.
Conditions	In silico predictions using standard cheminformatics descriptors (XLogP3, TPSA calculation).

Why This Matters

The more favorable drug-likeness profile reduces the risk of late-stage ADMET attrition, prioritizing CAS 851095-55-1 for lead optimization campaigns where CNS exposure or oral bioavailability is critical.

• [1] SILDrug/ECBD. EOS24701 Physicochemical Descriptors. https://sildrug.ibb.waw.pl/ecbd/EOS24701/ (accessed 2026-05-09). View Source
• [2] Frontiers in Microbiology. LMM11 and LMM5 physicochemical properties. https://public-pages-files-2025.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2019.02130/xml (accessed 2026-05-09). View Source

Procurement-Driven Application Scenarios for 4-[Cyclohexyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide (CAS 851095-55-1)

Anti-Mycobacterial Lead Generation with Differentiated SAR Profiling

Use CAS 851095-55-1 as a core scaffold for generating novel anti-tubercular leads. Its methyl substitution distinguishes it from the extensively characterized ethyl analog LMM11, allowing medicinal chemists to probe the effect of reduced steric bulk and altered lipophilicity on M. tuberculosis potency and selectivity. Compound can be directly screened against M. tuberculosis H37Rv and resistant clinical isolates using the REMA assay to establish its own MIC baseline, enabling head-to-head comparison with LMM11 and LMM6 [1]. The 95%+ purity reduces confounding factors in dose-response determination.

Orphan GPCR Probe Development for Neuropsychiatric Disorders

Leverage the compound's demonstrated inclusion in a GPR151 activator HTS campaign to initiate a targeted probe discovery program. The favorable TPSA and logP suggest potential for CNS penetration, positioning CAS 851095-55-1 as a starting point for developing selective GPR151 modulators relevant to habenula-associated disorders including depression and substance dependence [2]. No other 1,3,4-oxadiazole sulfonamidobenzamide analog has been profiled in this target space.

Antifungal Pipeline Diversification Against Drug-Resistant Candida Species

Extend the antifungal findings of the ethyl analog LMM11 (fungicidal activity against C. krusei at 32–64 µg/mL) by evaluating CAS 851095-55-1 against a panel of azole-resistant Candida species. The 5% higher vendor purity of the methyl analog ensures more accurate MIC/MFC determinations, and the structural divergence may yield improved selectivity over human Trr1 or reduced cytotoxicity relative to LMM11 [3].

Analytical Reference Standard for Sulfonamidobenzamide Purity and Structural Confirmation

With a documented minimum purity of 95%+ and validated LC-MS/1H NMR characterization, CAS 851095-55-1 can serve as a reference standard for analytical method development, impurity profiling, and batch-to-batch consistency verification in quality control laboratories handling 1,3,4-oxadiazole sulfonamidobenzamide libraries .

Application

Selection Property

Validation Focus

Anti-mycobacterial lead generation and SAR expansion

Methyl-substituted 1,3,4-oxadiazole scaffold

MIC determination against M. tuberculosis H37Rv in REMA assay

GPCR probe development for neuroscience research

GPR151 HTS inclusion and predicted CNS permeability

GPCR activation assay and selectivity profiling

Antifungal screening against azole-resistant Candida species

Distinct N-alkyl substitution for selectivity optimization

MIC/MFC endpoint review and cytotoxicity counter-screen

Analytical reference standard for QC laboratories

Assured purity and LC-MS/NMR characterization

Batch consistency and impurity profiling

• [1] Andriato, P. M., et al. 1,3,4-Oxadiazoles with effective anti-mycobacterial activity. Letters in Applied Microbiology, 2025, 78(3), ovaf029. DOI: 10.1093/lambio/ovaf029. View Source
• [2] BioassayExpress. PubChem AID 1508602: Cell-based high throughput primary assay to identify activators of GPR151. https://beta.bioassayexpress.com/REST/RDF/assay-pubchemAID:1508602?version=0 (accessed 2026-05-09). View Source
• [3] Capoci, I. R. G., et al. Promising antifungal activity of new oxadiazole against Candida krusei. PLoS ONE, 2020, 15(1), e0227876. DOI: 10.1371/journal.pone.0227876. View Source